51-59-2

N-Acetyl-5-aminosalicylic acid

In Stock

• CAS RN:
• 51-59-2

• Formula:
• C₉H₉NO₄

• InChI:
• InChI=1S/C9H9NO4/c1-5(11)10-6-2-3-8(12)7(4-6)9(13)14/h2-4,12H,1H3,(H,10,11)(H,13,14)

• InChIKey:
• GEFDRROBUCULOD-UHFFFAOYSA-N

• N-acetyl-5-Aminosalicylic acid is a metabolite of the anti-inflammatory agent 5-aminosalicylic acid (5-ASA; ) and its prodrug form, sulfasalazine. It is formed in the liver, intestinal lumen, and colonic epithelial cells via N-acetyltransferases. It reduces IFN-γ binding to colonic epithelial cells by 24% when used at a concentration of 10 mM. N-acetyl-5-Aminosalicylic acid (100 µM) scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in a cell-free assay and inhibits base hydroxylation in DNA stimulated by hydroxy radicals. Unlike sulfasalazine, N-acetyl-5-aminosalicylic acid does not inhibit 15-hydroxy prostaglandin dehydrogenase (PGDH). Urinary levels of N-acetyl-5-aminosalicylic acid have been used as a marker of 5-ASA adherence in patients with inflammatory bowel disease.
  A Salicylic Acid derivative. Inhibitor of recombinant human thiopurine methyltra...

1H-pyrrolizine

• CAS RN:
• 251-59-2

• Formula:
• C7H7N

• InChI:
• InChI=1S/C7H7N/c1-3-7-4-2-6-8(7)5-1/h1-3,5-6H,4H2

• InChIKey:
• ODMMNALOCMNQJZ-UHFFFAOYSA-N

• 1H-pyrrolizine is a pyrrolizine. It is a tautomer of a 3H-pyrrolizine.

ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate

In Stock

• CAS RN:
• 34951-59-2

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-2-13-10(12)8-5-7-11-6-3-4-9(8)11/h5,7H,2-4,6H2,1H3

• InChIKey:
• QNFBJKVNVWKMNI-UHFFFAOYSA-N

• Ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

4-Methoxybenzofuran-2-carboxylic acid

In Stock

• CAS RN:
• 50551-59-2

• Formula:
• C10H8O4

• InChI:
• InChI=1S/C10H8O4/c1-13-7-3-2-4-8-6(7)5-9(14-8)10(11)12/h2-5H,1H3,(H,11,12)

• InChIKey:
• JDGOMFYYKYOPFZ-UHFFFAOYSA-N

• 4-Methoxybenzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.

(2R,4R)-2-methylpiperidin-4-ol

In Stock

• CAS RN:
• 89451-59-2

• Formula:
• C6H13NO

• InChI:
• InChI=1S/C6H13NO/c1-5-4-6(8)2-3-7-5/h5-8H,2-4H2,1H3/t5-,6-/m1/s1

• InChIKey:
• DSVHVLZINDRYQA-PHDIDXHHSA-N

• (2R,4R)-2-methylpiperidin-4-ol is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.17 g/mol. The purity is usually 95%.

(4-Formyl-3-methylphenyl)boronic acid

In Stock

• CAS RN:
• 398151-59-2

• Formula:
• C8H9BO3

• InChI:
• InChI=1S/C8H9BO3/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-5,11-12H,1H3

• InChIKey:
• SSVPHQYUDZPVQX-UHFFFAOYSA-N

• (4-Formyl-3-methylphenyl)boronic acid is a useful research compound. Its molecular formula is C8H9BO3 and its molecular weight is 163.97 g/mol. The purity is usually 95%.

3-(2-Methoxyphenyl)-7-[(3-methoxyphenyl)methoxy]chromen-4-one

In Stock

• CAS RN:
• 610751-59-2

• Formula:
• C24H20O5

• InChI:
• InChI=1S/C24H20O5/c1-26-17-7-5-6-16(12-17)14-28-18-10-11-20-23(13-18)29-15-21(24(20)25)19-8-3-4-9-22(19)27-2/h3-13,15H,14H2,1-2H3

• InChIKey:
• HXDJKVWBPWQRCL-UHFFFAOYSA-N

• 3-(2-Methoxyphenyl)-7-[(3-methoxyphenyl)methoxy]chromen-4-one is a useful research compound. Its molecular formula is C24H20O5 and its molecular weight is 388.419. The purity is usually 95%.

4-(4-Tert-butylbenzoyl)-1,3-dihydroquinoxalin-2-one

In Stock

• CAS RN:
• 830351-59-2

• Formula:
• C19H20N2O2

• InChI:
• InChI=1S/C19H20N2O2/c1-19(2,3)14-10-8-13(9-11-14)18(23)21-12-17(22)20-15-6-4-5-7-16(15)21/h4-11H,12H2,1-3H3,(H,20,22)

• InChIKey:
• PXRIYEJLSGIHBQ-UHFFFAOYSA-N

• 4-(4-Tert-butylbenzoyl)-1,3-dihydroquinoxalin-2-one is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.381. The purity is usually 95%.

N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-methylamine

In Stock

• CAS RN:
• 893751-59-2

• Formula:
• C13H19ClN2

• InChI:
• InChI=1S/C13H19ClN2/c1-16(11-5-3-2-4-6-11)13-8-7-10(14)9-12(13)15/h7-9,11H,2-6,15H2,1H3

• InChIKey:
• YYYMOJGRNCJDEK-UHFFFAOYSA-N

• N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-methylamine is a useful research compound. Its molecular formula is C13H19ClN2 and its molecular weight is 238.75 g/mol. The purity is usually 95%.

N-(2-Cyanoethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

In Stock

• CAS RN:
• 775351-59-2

• Formula:
• C16H21BN2O3

• InChI:
• InChI=1S/C16H21BN2O3/c1-15(2)16(3,4)22-17(21-15)13-8-5-7-12(11-13)14(20)19-10-6-9-18/h5,7-8,11H,6,10H2,1-4H3,(H,19,20)

• InChIKey:
• OHCFJIQYAPNPAM-UHFFFAOYSA-N

• N-(2-Cyanoethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a useful research compound. Its molecular formula is C16H21BN2O3 and its molecular weight is 300.2 g/mol. The purity is usually 95%.

Ethyl 5-(cyclopropanecarboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-59-2

• Formula:
• C20H19N3O5S

• InChI:
• InChI=1S/C20H19N3O5S/c1-3-28-20(26)16-14-10-29-18(21-17(24)11-4-5-11)15(14)19(25)23(22-16)12-6-8-13(27-2)9-7-12/h6-11H,3-5H2,1-2H3,(H,21,24)

• InChIKey:
• VEQGQRNCGUJEBS-UHFFFAOYSA-N

• Ethyl 5-(cyclopropanecarboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C20H19N3O5S and its molecular weight is 413.45. The purity is usually 95%.

N-(4-chlorophenyl)-2-[4-(3,4-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 932351-59-2

• Formula:
• C20H18ClN3O2S

• InChI:
• InChI=1S/C20H18ClN3O2S/c1-13-3-8-17(11-14(13)2)24-10-9-22-19(20(24)26)27-12-18(25)23-16-6-4-15(21)5-7-16/h3-11H,12H2,1-2H3,(H,23,25)

• InChIKey:
• ZOOHKQONKAPOQK-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-[4-(3,4-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H18ClN3O2S and its molecular weight is 399.89. The purity is usually 95%.

N1-(4-(dimethylamino)phenethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide

In Stock

• CAS RN:
• 953951-59-2

• Formula:
• C19H20F3N3O2

• InChI:
• InChI=1S/C19H20F3N3O2/c1-25(2)16-9-3-13(4-10-16)11-12-23-17(26)18(27)24-15-7-5-14(6-8-15)19(20,21)22/h3-10H,11-12H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• GHVFMJIVFNUOAN-UHFFFAOYSA-N

• N1-(4-(dimethylamino)phenethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H20F3N3O2 and its molecular weight is 379.383. The purity is usually 95%.

2-Fluoro-6-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 144851-59-2

• Formula:
• C8H5F4NO

• InChI:
• InChI=1S/C8H5F4NO/c9-5-3-1-2-4(8(10,11)12)6(5)7(13)14/h1-3H,(H2,13,14)

• InChIKey:
• BYQGJCJJFXIYHC-UHFFFAOYSA-N

• 2-Fluoro-6-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C8H5F4NO and its molecular weight is 207.12 g/mol. The purity is usually 95%.

Formoterol beta-D-glucuronide

In Stock

• CAS RN:
• 615551-59-2

• Formula:
• C25H32N2O10

• InChI:
• InChI=1S/C25H32N2O10/c1-13(9-14-3-6-16(35-2)7-4-14)26-11-18(29)15-5-8-19(17(10-15)27-12-28)36-25-22(32)20(30)21(31)23(37-25)24(33)34/h3-8,10,12-13,18,20-23,25-26,29-32H,9,11H2,1-2H3,(H,27,28)(H,33,34)/t13-,18+,20+,21+,22-,23+,25-/m1/s1

• InChIKey:
• CHNNYXWDVZXHPK-WUTHJAFQSA-N

• Formoterol O-β-D-glucuronide is a metabolite of formoterol.
  
  

3-methoxy-N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methylpyrazin-2-amine

In Stock

• CAS RN:
• 2549051-59-2

• Formula:
• C17H24N6O2

• InChI:
• InChI=1S/C17H24N6O2/c1-22(16-17(25-3)19-7-6-18-16)11-13-4-8-23(9-5-13)14-10-15(24-2)21-12-20-14/h6-7,10,12-13H,4-5,8-9,11H2,1-3H3

• InChIKey:
• PLKBENPZMLRMJG-UHFFFAOYSA-N

• 3-methoxy-N-{[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]methyl}-N-methylpyrazin-2-amine is a useful research compound. Its molecular formula is C17H24N6O2 and its molecular weight is 344.4 g/mol. The purity is usually 95%.

5-Methyl-2-[(1-pyrazin-2-ylpiperidin-3-yl)methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379951-59-2

• Formula:
• C15H19N5O

• InChI:
• InChI=1S/C15H19N5O/c1-12-7-18-15(19-8-12)21-11-13-3-2-6-20(10-13)14-9-16-4-5-17-14/h4-5,7-9,13H,2-3,6,10-11H2,1H3

• InChIKey:
• JTISQHHMVMDXGJ-UHFFFAOYSA-N

• 5-Methyl-2-[(1-pyrazin-2-ylpiperidin-3-yl)methoxy]pyrimidine is a useful research compound. Its molecular formula is C15H19N5O and its molecular weight is 285.351. The purity is usually 95%.

(2S,4S)-2-methylpiperidin-4-ol

• CAS RN:
• 1421310-00-0; 89451-58-1; 89451-59-2

• Formula:
• C6H13NO

• InChI:
• InChI=1S/C6H13NO/c1-5-4-6(8)2-3-7-5/h5-8H,2-4H2,1H3/t5-,6-/m0/s1

• InChIKey:
• DSVHVLZINDRYQA-WDSKDSINSA-N

• (2S,4S)-2-methylpiperidin-4-ol is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.176. The purity is usually 95%.